3-(2,3-Dimethylphenyl)-2-propyne-1-ol

• Molecular Formula: C11H12O
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 3-(2,3-dimethylphenyl)prop-2-yn-1-ol
• InChI: InChI=1S/C11H12O/c1-9-5-3-6-11(10(9)2)7-4-8-12/h3,5-6,12H,8H2,1-2H3
• InChI Key: IBLVBYBPFYBTHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C#CCO)C

Description

3-(2,3-Dimethylphenyl)-2-propyne-1-ol is a useful research compound. Its molecular formula is C11H12O and its molecular weight is 160.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-iodo-2,3-dimethylbenzene (5.00 g), copper(I) iodide (82.1 mg), triphenylphosphine (283 mg), tris(dibenzylideneacetone)dipalladium(0) chloroform adduct (446 mg), propargyl alcohol (1.40 ml), diisopropylethylamine (15.0 ml) and tetrahydrofuran (100 ml) was stirred at room temperature for 19 hr. The reaction mixture was added to brine, and the mixture was extracted with ethyl acetate, washed with saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=100:0-70:30) to give the object product (1.91 g) as a brown oil.